ethyl 2-(2-(6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamido)thiazol-4-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-(2-(6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamido)thiazol-4-yl)acetate is a useful research compound. Its molecular formula is C14H13N7O3S and its molecular weight is 359.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Mechanism of Action
Target of Action
The compound, ethyl 2-(2-(6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamido)thiazol-4-yl)acetate, is a derivative of 1,2,4-triazole . The primary targets of such compounds are often enzymes involved in critical cellular processes. For instance, some 1,2,4-triazole derivatives have been found to target the aromatase enzyme, which plays a crucial role in the biosynthesis of estrogens .
Mode of Action
The compound interacts with its target through the formation of hydrogen bonds . This interaction can inhibit the function of the target enzyme, leading to changes in the cellular processes that the enzyme controls .
Biochemical Pathways
The inhibition of the target enzyme can affect various biochemical pathways. For instance, if the target is the aromatase enzyme, the compound’s action could disrupt the biosynthesis of estrogens, leading to downstream effects on hormone-dependent processes .
Result of Action
The result of the compound’s action depends on its specific targets and mode of action. For instance, if the compound inhibits the aromatase enzyme, it could potentially be used as an anticancer agent, as it may prevent the growth of estrogen-dependent cancer cells .
Biological Activity
Ethyl 2-(2-(6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamido)thiazol-4-yl)acetate is a compound of significant interest due to its potential biological activities, particularly in antibacterial and antifungal applications. This article explores its synthesis, biological activity, and relevant case studies.
Compound Overview
- IUPAC Name : this compound
- CAS Number : 1448033-26-8
- Molecular Formula : C14H13N7O3S
- Molecular Weight : 359.37 g/mol
Synthesis
The synthesis of this compound typically involves the reaction of various nitrogen-based heterocycles, including triazoles and thiazoles. The method often employs microwave-assisted techniques for improved efficiency and yield. Detailed protocols can be found in literature focusing on nitrogen-based heterocycles .
Antibacterial Activity
This compound exhibits notable antibacterial properties. In vitro studies have demonstrated its efficacy against various Gram-positive and Gram-negative bacteria.
Table 1: Antibacterial Activity Against Selected Strains
Bacterial Strain | Minimum Inhibitory Concentration (MIC) | Reference |
---|---|---|
Staphylococcus aureus | 16 µg/mL | |
Escherichia coli | 32 µg/mL | |
Klebsiella pneumoniae | 64 µg/mL | |
Pseudomonas aeruginosa | 128 µg/mL |
These results indicate that the compound has a stronger inhibitory effect on Staphylococcus aureus compared to other strains, making it a candidate for further development in antibacterial therapies.
Antifungal Activity
In addition to its antibacterial properties, the compound has shown antifungal activity against various fungal strains. Research indicates that derivatives with a triazole moiety often exhibit enhanced antifungal properties due to their ability to inhibit ergosterol biosynthesis.
Table 2: Antifungal Activity Against Selected Fungal Strains
Fungal Strain | Minimum Inhibitory Concentration (MIC) | Reference |
---|---|---|
Candida albicans | 8 µg/mL | |
Aspergillus fumigatus | 16 µg/mL |
Structure-Activity Relationship (SAR)
The presence of the triazole and thiazole rings in the structure of this compound is crucial for its biological activity. Studies suggest that modifications to these rings can significantly alter the compound's efficacy against different pathogens .
Case Studies
Several studies have highlighted the potential of similar compounds in clinical settings:
- Babu et al. (2019) reported on the synthesis of thiazole derivatives and their antibacterial activities against resistant strains of bacteria. Their findings support the notion that compounds with similar structures to this compound could be effective against drug-resistant bacteria .
- A review by Barbuceanu et al. (2020) summarized various triazole-containing compounds and their pharmacological profiles, emphasizing their broad-spectrum antimicrobial activities .
Properties
IUPAC Name |
ethyl 2-[2-[[6-(1,2,4-triazol-1-yl)pyridazine-3-carbonyl]amino]-1,3-thiazol-4-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N7O3S/c1-2-24-12(22)5-9-6-25-14(17-9)18-13(23)10-3-4-11(20-19-10)21-8-15-7-16-21/h3-4,6-8H,2,5H2,1H3,(H,17,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQDMHQYPJUWMBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CSC(=N1)NC(=O)C2=NN=C(C=C2)N3C=NC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N7O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.